Lithium arsenide (Li3As)
Overview
Description
Lithium arsenide is a binary inorganic compound of lithium and arsenic with the chemical formula Li3As . It forms monoclinic crystals .
Synthesis Analysis
Lithium arsenide can be synthesized by heating stoichiometric amounts of arsenic and lithium in an inert atmosphere . The reaction is represented as: Li + As → LiAs . Another method involves elemental reactions of lithium melt with arsenic powders .Molecular Structure Analysis
Lithium arsenide crystallizes in a hexagonal structure with a P6/mm space group . The lattice dimensions expand anisotropically as the size of the anion increases .Physical And Chemical Properties Analysis
Lithium arsenide has a molar mass of 95.745 Da . It forms monoclinic crystals . The density of Lithium arsenide (Li3As) is not specified in the available sources .Scientific Research Applications
Electronic and Ionic Properties : A comparative ab initio study on lithium nitride (Li3N), lithium phosphide (Li3P), and lithium arsenide (Li3As) highlighted their electronic and ionic properties. The study provided insights into the band structures and electronic conductivity of these materials, suggesting potential applications in electronic devices (Seel & Pandey, 1991).
Crystal Structure and Properties : Research on KLi2As, a compound synthesized from Li3As and K3As, examined its crystal structure and properties. This work could be relevant to understanding the behavior of Li3As in various chemical contexts (Gil, Hönle, & Schnering, 1996).
Dendrite-Suppressed Lithium Plating : A study showed how lithium plating through a bed of Li3N particles can suppress dendrite growth, a significant issue in lithium battery technology. This research may have implications for improving the safety and efficiency of lithium batteries (Park & Goodenough, 2017).
Lithium Dynamics in Batteries : Investigations into lithium dynamics in batteries, such as in LiMn2O4, provide a deeper understanding of lithium behavior in battery systems. Li3As could potentially play a role in these systems due to its lithium content and properties (Verhoeven et al., 2001).
Stable Lithium Metal Anode : A study utilizing Ni3N nanocrystals decorated nitrogen doped reduced graphene oxide (Ni3N@N-RGO) coated Cu for lithium metal anodes showed improved stability. The Li3N formed in situ in this context suggests potential applications for Li3As in similar anode stabilization strategies (Zhao et al., 2019).
Safety and Hazards
properties
InChI |
InChI=1S/As.3Li | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVMVLBOIYVUMOZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li][As]([Li])[Li] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AsLi3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5065221 | |
Record name | Lithium arsenide (Li3As) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5065221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
95.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium arsenide (Li3As) | |
CAS RN |
12044-22-3 | |
Record name | Lithium arsenide (Li3As) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=12044-22-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Lithium arsenide (Li3As) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012044223 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Lithium arsenide (Li3As) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Lithium arsenide (Li3As) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5065221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trilithium arsenide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.761 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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